Cas no 18719-14-7 (Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester)

• Product Name: Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester
• CAS No: 18719-14-7
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 123159
• PubChem ID: 87760
• Update Time: 2025-04-18

Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[2-(dimethylamino)ethyl] ester
• 2-(N,N-dimethylamino)ethyl thioacetate
• S-[2-(dimethylamino)ethyl] ethanethioate
• Ethanethioic acid, S-[2-(dimethylamino)ethyl] ester
• EINECS 242-524-4
• NS00048041
• S-(2-(Dimethylamino)ethyl)ethanethioate
• DTXSID5066401
• S-(2-(Dimethylamino)ethyl) ethanethioate
• Ethanethioic acid, S-(2-(dimethylamino)ethyl) ester
• 18719-14-7
• S-[2-(Dimethylamino)ethyl] ethanethioate #
• WWQBUCLKROAZHO-UHFFFAOYSA-N
• SCHEMBL8376223

• Inchi： 1S/C6H13NOS/c1-6(8)9-5-4-7(2)3/h4-5H2,1-3H3
• InChI Key： WWQBUCLKROAZHO-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCN(C)C

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.6Ų